Cas no 103906-11-2 (1-Naphthalenecarboxylicacid, 6-amino-5-hydroxy-)
103906-11-2 structure
Product Name:1-Naphthalenecarboxylicacid, 6-amino-5-hydroxy-
CAS No:103906-11-2
MF:C11H9NO3
MW:203.194062948227
CID:125929
PubChem ID:57357289
Update Time:2025-04-18
1-Naphthalenecarboxylicacid, 6-amino-5-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxylicacid, 6-amino-5-hydroxy-
- 1-Naphthoicacid, 6-amino-5-hydroxy- (6CI)
- 6-amino-5-hydroxynaphthalene-1-carboxylic acid
- 1-Naphthoicacid,6-amino-5-hydroxy-(6CI)
- DTXSID90723615
- 103906-11-2
- 6-amino-5-hydroxy-1-naphthoic acid
-
- Inchi: 1S/C11H9NO3/c12-9-5-4-6-7(10(9)13)2-1-3-8(6)11(14)15/h1-5,13H,12H2,(H,14,15)
- InChI Key: YUWQSORCIPNNKE-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC2=C(C(=O)O)C=CC=C21)N
Computed Properties
- Exact Mass: 203.05827
- Monoisotopic Mass: 203.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 23
- XLogP3: 1.7
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 83.55
1-Naphthalenecarboxylicacid, 6-amino-5-hydroxy- Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
103906-11-2 (1-Naphthalenecarboxylicacid, 6-amino-5-hydroxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk